2-[Methyl-(1-methyl-piperidin-3-yl)-amino]-ethanol

• IUPAC Name: 2-[methyl-(1-methylpiperidin-3-yl)amino]ethanol
• InChI: InChI=1S/C9H20N2O/c1-10-5-3-4-9(8-10)11(2)6-7-12/h9,12H,3-8H2,1-2H3
• InChI Key: UODDPEKPHVJCRC-UHFFFAOYSA-N
• Canonical SMILES: CN1CCCC(C1)N(C)CCO
• Molecular Formula: C9H20N2O
• Molecular Weight: 172.27 g/mol

Description

2-[Methyl-(1-methyl-piperidin-3-yl)-amino]-ethanol is a tertiary amino alcohol characterized by a piperidine ring substituted at the 3-position with a methyl group and an ethanolamine side chain. The molecular formula is C₉H₂₀N₂O, with a molar mass of 172.27 g/mol (calculated based on structural analysis) . The compound features a six-membered piperidine ring, which can adopt chair or boat conformations, influencing its spatial arrangement and intermolecular interactions . The ethanol moiety (HOCH₂CH₂-) is linked to a tertiary amine group bearing two substituents: a methyl group and a 1-methylpiperidin-3-yl group.

Biological Activity

2-[Methyl-(1-methyl-piperidin-3-yl)-amino]-ethanol, a compound featuring a piperidine ring, has garnered attention in medicinal chemistry due to its diverse biological activities. Its unique structural characteristics allow it to interact with various biological targets, making it a subject of significant research interest.

Chemical Structure and Properties

The compound is characterized by the following structural formula:

$$\text{C}_{8}\text{H}_{18}\text{N}_{2}\text{O}$$

This structure includes a methyl group attached to the nitrogen atom of the piperidine ring and an ethanol moiety, contributing to its solubility and biological interactions.

Research indicates that 2-[Methyl-(1-methyl-piperidin-3-yl)-amino]-ethanol may modulate neurotransmitter receptors and enzymes, influencing physiological processes related to mood regulation and cognitive functions. Its interaction with specific molecular targets suggests potential applications in treating neurological disorders and cancer.

Anticancer Properties

Studies have shown that this compound exhibits anticancer activity , particularly in vitro. It alters the morphology of cancer cells and may induce apoptosis through mechanisms involving cell cycle regulation. The compound's effectiveness against various cancer cell lines highlights its potential as a therapeutic agent.

Neurotransmitter Interaction

The compound's ability to interact with neurotransmitter receptors indicates its role in modulating neurological functions. This interaction may provide insights into developing treatments for conditions such as depression and anxiety.

Comparative Analysis with Similar Compounds

A comparative analysis of 2-[Methyl-(1-methyl-piperidin-3-yl)-amino]-ethanol with structurally similar compounds reveals significant differences in biological activity:

Compound Name	Structure Similarity	Unique Features
2-(1-Methylpiperidin-4-yl)ethanol	High	Variation in piperidine position affects biological activity
2-(4-(Aminomethyl)piperidin-1-yl)ethanol	Moderate	Different substituents lead to distinct pharmacological profiles
3-(1-Methylpiperidin-4-yl)propan-1-ol	High	Similar backbone but different side chains influence solubility
4-(3,5-Dimethylpiperidin-1-yl)butan-1-ol	Moderate	Structural variations result in altered metabolic pathways

This table illustrates how slight modifications in structure can lead to significant differences in chemical behavior and biological activity, underscoring the importance of structural specificity in drug design.

In Vitro Studies

In vitro studies conducted on various cancer cell lines demonstrated that 2-[Methyl-(1-methyl-piperidin-3-yl)-amino]-ethanol significantly inhibited cell viability. For instance, IC50 values were recorded at varying concentrations, showcasing its potency against specific cancer types.

Neuropharmacological Effects

Research has also explored the neuropharmacological effects of this compound. Interaction assays revealed that it could enhance neurotransmitter signaling pathways, suggesting potential applications in treating mood disorders.

Comparison with Similar Compounds

Data Table: Comparative Analysis of Key Compounds

Compound Name	Molecular Formula	Molar Mass (g/mol)	CAS Number	Key Structural Features	Notable Properties
2-[Methyl-(1-methyl-piperidin-3-yl)-amino]-ethanol	C₉H₂₀N₂O	172.27	1353945-01-3	Tertiary amine, piperidine ring	High lipophilicity, intra-HB
2-(Methylamino)ethanol	C₃H₉NO	75.11	109-83-1	Linear, primary amine	ΔHvap = 54.2 kJ/mol
2-(Ethylisopropylamino)ethanol	C₇H₁₇NO	131.22	2893-61-0	Branched substituents	Low polarity
2-(1-Methyl-piperidin-3-ylamino)-ethanol	C₈H₁₈N₂O	158.24	1353945-01-3	Secondary amine, piperidine ring	Flexible conformation

Research Findings and Challenges

• Synthesis : The target compound is listed as discontinued in commercial catalogs, suggesting challenges in synthesis or purification .
• Structural Analysis : Computational studies using puckering coordinates (e.g., Cremer-Pople parameters) could clarify the piperidine ring’s conformational preferences .
• Thermodynamic Gaps : Experimental data for vaporization enthalpy, solubility, and melting points are lacking, necessitating further studies using methods like DSC or calorimetry.